Cas no 145358-63-0 (4(3H)-Pyrimidinone,2-amino-)

• Product Name: 4(3H)-Pyrimidinone,2-amino-
• CAS No: 145358-63-0
• MF: C₄H₅N₃O
• MW: 111.101999998093
• CID: 101689
• PubChem ID: 66950
• Update Time: 2025-04-18

4(3H)-Pyrimidinone,2-amino- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-amino-
• 2-amino-1,3-diazinan-4-one
• 4(3H)-Pyrimidinone, 2-amino- (9CI)
• 145358-63-0
• 155831-92-8
• 2-Amino-4-hydroxypyrimidine
• 2-Imino-6-pyrimidinon
• 4-Pyrimidinol, 2-amino- (9CI)
• AI3-52238
• SB57721
• InChI=1/C4H5N3O/c5-4-6-2-1-3(8)7-4/h1-2H,(H3,5,6,7,8
• 4-Pyrimidinol, 2,3-dihydro-2-imino- (9CI)
• CS-W002272
• DTXSID00148350
• 107646-85-5
• 4(3H)-Pyrimidinone, 2-amino-
• 4(1H)-Pyrimidinone, 2,3-dihydro-2-imino-, (E)- (9CI)
• CHEBI:55502
• 4(1H)-Pyrimidinone, 2-amino-
• Isocytosine (VAN)
• W-200787
• 176773-00-5
• SB10360
• MFCD00057557
• 2-AMINO-3,4-DIHYDROPYRIMIDIN-4-ONE
• 674-97-5
• 2-Amino-4(1H)-pyrimidinone
• 2-aminopyrimidin-4-ol
• 4-Pyrimidinol, 1,2-dihydro-2-imino- (9CI)
• 4(1H)-Pyrimidinone, 2,3-dihydro-2-imino-, (Z)- (9CI)
• SCHEMBL8852643
• 4-Pyrimidinol, 2,3-dihydro-2-imino-, (Z)- (9CI)
• DS-0256
• 4(1H)-Pyrimidinone,2,3-dihydro-2-imino-,(E)-(9ci)
• AM20080033
• Epitope ID:119698
• NS00015768
• EN300-64686
• Q10859790
• 2-Amino-4-pyrimdinol
• NSC49118
• AC-907/25004299
• AKOS016034248
• 107646-87-7
• SCHEMBL4825
• 4-pyrimidinol,2-amino-
• AKOS010519665
• CS-0166939
• 4-Pyrimidinol, 1,2-dihydro-2-imino-, (Z)- (9CI)
• SY013450
• 2-Amino-3H-pyrimidin-4-one
• PB29007
• 176773-02-7
• 2-amino-1H-pyrimidin-4-one
• 2-aminopyrimidin-4(3H)-one
• 2-Amino-4-hydroxypyrimidine, 2-Aminouracil
• Isocytosine
• 1,4-dihydro-2-amino-4-oxopyrimidine
• I0814
• Iso Cytosine
• FT-0693428
• HY-W002272
• s6256
• MFCD00023256
• 155831-94-0
• H10127
• 4-Pyrimidinol, 2,3-dihydro-2-imino-, (E)- (9CI)
• isocytosin
• 2-Amino-4(1H)-pyrimidinone #
• 4-Pyrimidinol, 2-amino-
• 2-Amino-4-pyrimidol
• CHEMBL56260
• 2-amino-4-pyrimidinol
• 176773-01-6
• BDBM50405230
• 2-Aminouracil
• AKOS015854926
• 155831-93-9
• 100643-25-2
• 2-amino-6-hydroxypyrimidine
• EINECS 203-592-0
• 2-aminopyrimidin-4(1H)-one
• Z801295650
• 2-Amino-4-oxypyrimidine
• Isocytosine, >=99%
• 2-Amino-4-pyrimidone
• 4(1H)-Pyrimidinone, 2,3-dihydro-2-imino- (9CI)
• NSC-49118
• FT-0602441
• 2-amino-1H-pyrimidin-6-one
• NSC 49118
• 108-53-2
• 2-amino-1,4-dihydropyrimidin-4-one

• Inchi： 1S/C4H5N3O/c5-4-6-2-1-3(8)7-4/h1-2H,(H3,5,6,7,8)
• InChI Key： XQCZBXHVTFVIFE-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(N)N1

Computed Properties

• Exact Mass: 111.04335
• Monoisotopic Mass: 111.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48